Triphenyl compounds
Triphenyl compounds are a class of organic compounds characterized by the presence of three phenyl groups attached to a central atom or molecule. These compounds are widely used in various applications due to their unique chemical properties and stability. Typically, triphenyl compounds contain three benzene rings covalently bonded together through carbon atoms. Commonly, they can be synthesized using Friedel-Crafts reactions or other aromatic substitution methods.
Triphenyl derivatives find extensive use in the pharmaceutical industry as intermediates for drug synthesis due to their ability to modify biological activities. In polymer chemistry, triphenyl compounds are employed as initiators and stabilizers owing to their high thermal stability. Additionally, these compounds play a crucial role in the development of dyes and pigments, where their intense color properties make them valuable for coloring various materials.
The versatile nature of triphenyl compounds allows for their application across multiple fields, including electronics, catalysis, and materials science. Their chemical diversity enables researchers to explore novel functionalities and enhance existing products through tailored synthesis techniques.

Structure | Chemical Name | CAS | MF |
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5'-Amino-5'-deoxy-5'-N-MMT-thymidine 3'-CE phosphoramidite | 194034-71-4 | C39H48N5O7P |
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Solvent Violet 9 (Technical Grade) | 467-63-0 | C25H31N3O |
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Benzenemethanol,4-(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)-a,a-bis(4-methoxyphenyl)- | 865758-47-0 | C31H23O3F17 |
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4,4',4''-Trimethyltrityl alcohol | 3247-00-5 | C22H22O |
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Ac-gln(trt)-oh | 163277-79-0 | C26H26N2O4 |
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1-O-Tritylglycerol | 18325-46-7 | C22H22O3 |
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(R)-2-((tert-Butoxycarbonyl)amino)-3-(tritylthio)propanoic acid | 21947-98-8 | C27H29NO4S |
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(R)-Methyl 3-(((trifluoromethyl)sulfonyl)oxy)-1-trityl-2,5-dihydro-1H-pyrrole-2-carboxylate | 401909-61-3 | C26H22F3NO5S |
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Fmoc-Cys(Trt)-OH | 103213-32-7 | C37H31NO4S |
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2-(1-Trityl-1H-imidazol-4-yl)-ethylamine | 195053-92-0 | C24H23N3 |
Related Literature
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